Cas no 1013785-46-0 (N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-1,5-dimethyl-1H-pyrazole-3-carboxamide)

• Product Name: N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-1,5-dimethyl-1H-pyrazole-3-carboxamide
• CAS No: 1013785-46-0
• MF: C₁₅H₁₆N₄O₃S
• MW: 332.377541542053
• CID: 6483506
• Update Time: 2025-05-20

N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-1,5-dimethyl-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-1,5-dimethyl-1H-pyrazole-3-carboxamide
• N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-1,5-dimethylpyrazole-3-carboxamide
• 1H-Pyrazole-3-carboxamide, N-(4,7-dimethoxy-2-benzothiazolyl)-1,5-dimethyl-

• Inchi： 1S/C15H16N4O3S/c1-8-7-9(18-19(8)2)14(20)17-15-16-12-10(21-3)5-6-11(22-4)13(12)23-15/h5-7H,1-4H3,(H,16,17,20)
• InChI Key： WERQORVEJWJHNZ-UHFFFAOYSA-N
• SMILES： N1(C)C(C)=CC(C(NC2=NC3=C(OC)C=CC(OC)=C3S2)=O)=N1

Additional information on N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-1,5-dimethyl-1H-pyrazole-3-carboxamide

N-(4,7-Dimethoxy-1,3-Benzothiazol-2-Yl)-1,5-Dimethyl-1H-Pyrazole-3-Carboxamide: A Comprehensive Overview

The compound N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-1,5-dimethyl-1H-pyrazole-3-carboxamide (CAS No. 1013785-46-0) is a highly specialized organic compound with significant applications in various fields. This compound is characterized by its unique structure, which combines a benzothiazole moiety with a pyrazole carboxamide group. The benzothiazole ring system is known for its versatility in chemical synthesis and its ability to participate in various types of reactions. Similarly, the pyrazole group adds additional functional diversity to the molecule.

Recent studies have highlighted the potential of this compound in the development of advanced materials and pharmaceuticals. For instance, researchers have explored its role as a building block in the synthesis of heterocyclic compounds with enhanced electronic properties. The benzothiazole moiety has been shown to exhibit strong fluorescence properties under certain conditions, making it a promising candidate for applications in optoelectronics and sensor technologies.

In the pharmaceutical industry, the pyrazole carboxamide group has been associated with bioisosteric replacements in drug design. This has led to investigations into its potential as a lead compound for developing new therapeutic agents. Recent findings suggest that this compound may possess anti-inflammatory and antioxidant properties, which could be harnessed for treating chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

The synthesis of N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-1,5-dimethyl-1H-pyrazole-3-carboxamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of transition metal catalysts has significantly improved the efficiency of key steps in the synthesis pathway. Researchers have also explored green chemistry approaches to minimize environmental impact during the production process.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological footprint. Studies have shown that under aerobic conditions, the benzothiazole ring undergoes oxidative cleavage, leading to the formation of less complex intermediates. This information is vital for designing sustainable manufacturing processes and waste management strategies.

Looking ahead, the integration of computational chemistry tools with experimental studies is expected to further enhance our understanding of this compound's properties. Molecular modeling techniques have already provided insights into its electronic structure and reactivity patterns. These findings are paving the way for innovative applications in fields such as nanotechnology and renewable energy.

In conclusion, N-(4,7-dimethoxy-1,3-benzothiazol-2-Yl)-1H-Pyrazole derivatives like CAS No. 1013785-46-0 represent a class of compounds with immense potential across multiple disciplines. By leveraging cutting-edge research and adopting sustainable practices, scientists can unlock new opportunities for utilizing this compound in real-world applications while ensuring minimal environmental impact.